3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate

• IUPAC Name: (3,3-dimethyl-2-oxobutyl) 2-(4-nitro-1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C16H16N2O7/c1-16(2,3)11(19)8-25-12(20)7-17-14(21)9-5-4-6-10(18(23)24)13(9)15(17)22/h4-6H,7-8H2,1-3H3
• InChI Key: AQJWWQGNSOPFHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)COC(=O)CN1C(=O)C2=C(C1=O)C(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O7
• Molecular Weight: 348.31 g/mol

Description

3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as NDI-1, has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is not fully understood, but it is believed to exert its effects through the inhibition of certain enzymes and pathways involved in tumor growth and cell proliferation.
Biochemical and Physiological Effects:
3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in tumor cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune response. Additionally, 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has a number of advantages and limitations for use in lab experiments. One advantage is its potent antitumor activity, which makes it a promising candidate for cancer therapy. However, its mechanism of action is not fully understood, which may limit its use in certain types of experiments. Additionally, 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is a relatively complex compound to synthesize, which may limit its availability for use in experiments.

Future Directions

There are a number of future directions for research on 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate. One area of interest is the development of new synthetic methods for the compound, which could increase its availability for use in experiments. Additionally, further studies are needed to fully understand the mechanism of action of 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate and its potential applications in cancer therapy and neuroprotection. Finally, there is potential for the development of new derivatives of 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate with improved properties and efficacy.

Synthesis Methods

3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate can be synthesized through a multistep process involving the reaction of 3,3-dimethyl-2-oxobutyl acetate with 4-nitrophthalic anhydride in the presence of a catalyst. The resulting compound is then subjected to further reactions to yield 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate.

Scientific Research Applications

3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potent antitumor activity and has been studied for its potential use in cancer therapy. Additionally, 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been studied for its effects on the central nervous system and has been found to have neuroprotective properties.